Cas no 879067-97-7 (7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid)

• Product Name: 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid
• CAS No: 879067-97-7
• MF: C₁₀H₅Cl₂NO₃
• MW: 258.057600736618
• CID: 4663600
• PubChem ID: 6501541
• Update Time: 2025-06-08

7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid

• Inchi： 1S/C10H5Cl2NO3/c11-6-2-1-4-3-5(10(15)16)9(14)13-8(4)7(6)12/h1-3H,(H,13,14)(H,15,16)
• InChI Key： SNWITFJWLGZVIU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2Cl)C=C(C(O)=O)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid

7,8-Dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid (CAS No. 879067-97-7): An Overview of Its Properties and Applications

7,8-Dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (CAS No. 879067-97-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of quinolone derivatives, which are known for their diverse biological activities and chemical properties.

The molecular formula of 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid is C₁₁H₆Cl₂N₂O₃, and it has a molecular weight of 283.13 g/mol. The compound features a quinoline ring system with two chlorine atoms at the 7 and 8 positions, an oxo group at the 2 position, and a carboxylic acid group at the 3 position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

In terms of physical properties, 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid is a white to off-white crystalline solid with a melting point of approximately 250°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various chemical reactions and biological assays.

The chemical stability of 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid is another important aspect to consider. The compound is stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases. It is also sensitive to light and should be stored in a dark environment to maintain its integrity.

In the realm of pharmaceutical research, 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid has shown promising potential as a lead compound for drug development. Recent studies have demonstrated its antimicrobial properties against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action involves the disruption of bacterial cell walls and inhibition of essential enzymes involved in bacterial metabolism.

Beyond its antimicrobial activity, 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid has also been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid has found applications in materials science. The presence of multiple functional groups on the molecule makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block for the preparation of polymer-based materials with enhanced mechanical strength and thermal stability.

The synthesis of 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of an appropriate aromatic amine with a substituted β-ketoester followed by cyclization and chlorination steps. The exact synthetic protocol can vary depending on the desired purity and yield of the final product.

To ensure the quality and purity of 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, various analytical techniques are employed during its synthesis and characterization. High-performance liquid chromatography (HPLC) is commonly used to determine the purity of the compound, while nuclear magnetic resonance (NMR) spectroscopy provides detailed information about its molecular structure. Mass spectrometry (MS) is also utilized to confirm the molecular weight and identity of the compound.

In conclusion, 7,8-dichloro-2-oxo-1,2-dihydroquinoline-3-carboxylic acid (CAS No. 879067-97-7) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure confers valuable biological activities such as antimicrobial and anti-inflammatory properties, making it an attractive candidate for drug development. Additionally, its functional group diversity enables its use in the synthesis of advanced materials with tailored properties. Ongoing research continues to explore new avenues for the application of this compound in various fields.